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Compound of Interest

Compound Name: Boc-D-Ser(Tos)-O-Bzl

Cat. No.: B129715

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-a-tert-Butyloxycarbonyl-O-
benzyl-D-serine (Boc-D-Ser(Bzl)-OH), a key building block for the synthesis of peptides and
peptidomimetics. This document details commercially available sources, physicochemical
properties, and a standardized protocol for its application in solid-phase peptide synthesis
(SPPS).

It is important to note that while the request specified Boc-D-Ser(Tos)-O-Bzl, a comprehensive
search of commercial suppliers indicates that the commonly available and utilized derivative for
this purpose is Boc-D-Ser(Bzl)-OH. The benzyl (Bzl) group is standard for protecting the serine
side-chain hydroxyl, while the Boc group protects the N-terminus. This guide will therefore
focus on this readily available and functionally equivalent compound.

Commercial Suppliers

Boc-D-Ser(Bzl)-OH is a standard reagent available from numerous suppliers specializing in
materials for peptide synthesis. The table below provides a comparative list of major
commercial sources.
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Supplier Product Name Purity Specification CAS Number
Sigma-Aldrich
, Boc-D-Ser(Bzl)-OH >98% (TLC)[1] 47173-80-8[1]
(Novabiochem®)
Boc-O-benzyl-D-
Chem-Impex ) =>99.5% (HPLC)[2] 47173-80-8[2]
serine
Santa Cruz
_ Boc-D-Ser(Bzl)-OH =298%)]3] 47173-80-8[3]
Biotechnology
Iris Biotech GmbH Boc-D-Ser(Bzl)-OH Not specified 47173-80-8[4]
CymitQuimica Boc-D-Ser(Bzl)-OH 97% 47173-80-8[5]

Physicochemical & Technical Data

The following table summarizes key technical data for Boc-D-Ser(Bzl)-OH, compiled from
supplier specifications.

Property Value

Molecular Formula C1sH21NOs[1][2][3][4][5]

Molecular Weight 295.33 g/mol [1][2][3]

CAS Number 47173-80-8[1][2][3][4]1[5]

Appearance White to off-white powder or solid[1][2][5]
Melting Point 56-67 °C[1][2]

Optical Rotation [a]20/D = -22 + 2° (c=1 in Ethanol)[2]
Storage Temperature 2-8°C[1][2][4]

Application in Peptide Synthesis

Boc-D-Ser(Bzl)-OH is primarily used in Boc-chemistry solid-phase peptide synthesis (SPPS).
The Boc group provides robust protection for the a-amine, which is removed with moderate
acid (e.qg., trifluoroacetic acid, TFA) at each cycle. The benzyl ether linkage protecting the side-
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chain hydroxyl group is stable to these conditions and is typically removed during the final
cleavage of the peptide from the resin support using a strong acid, such as hydrofluoric acid
(HF).

Logical Workflow for Boc-SPPS Cycle

The diagram below outlines the fundamental stages of incorporating a single Boc-protected
amino acid into a growing peptide chain on a solid support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Boc-D-Ser(Bzl)-OH Novabiochem® | 47173-80-8 [sigmaaldrich.com]
e 2. chemimpex.com [chemimpex.com]

e 3. scbt.com [scbt.com]

e 4. Bot Detection [iris-biotech.de]

e 5. cymitquimica.com [cymitquimica.com]

 To cite this document: BenchChem. [Technical Guide: Boc-D-Ser(Bzl)-OH for Peptide
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129715#commercial-suppliers-of-boc-d-ser-tos-o0-bzl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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